Cas no 2229320-37-8 (3-chloro-5,6-dimethylpyridazine-4-carbothioamide)

• Product Name: 3-chloro-5,6-dimethylpyridazine-4-carbothioamide
• CAS No: 2229320-37-8
• MF: C₇H₈ClN₃S
• MW: 201.676518440247
• CID: 6536372
• PubChem ID: 165679345
• Update Time: 2025-05-21

3-chloro-5,6-dimethylpyridazine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5,6-dimethylpyridazine-4-carbothioamide
• EN300-1986416
• 2229320-37-8

• Inchi： 1S/C7H8ClN3S/c1-3-4(2)10-11-6(8)5(3)7(9)12/h1-2H3,(H2,9,12)
• InChI Key： HSBAQZYRVPFEPN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=S)C(C)=C(C)N=N1

Computed Properties

• Exact Mass: 201.0127461g/mol
• Monoisotopic Mass: 201.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-chloro-5,6-dimethylpyridazine-4-carbothioamide

3-Chloro-5,6-Dimethylpyridazine-4-Carbothioamide: A Comprehensive Overview

3-Chloro-5,6-dimethylpyridazine-4-carbothioamide, with the CAS number 2229320-37-8, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in various chemical and biological systems. The structure of this compound features a pyridazine ring substituted with a chlorine atom at position 3 and methyl groups at positions 5 and 6. Additionally, the carbothioamide group at position 4 introduces sulfur into the molecule, further enhancing its reactivity and functional versatility.

The synthesis of 3-chloro-5,6-dimethylpyridazine-4-carbothioamide typically involves multi-step reactions, often starting from pyridazine derivatives. The introduction of substituents such as chlorine and methyl groups can be achieved through electrophilic substitution or other specialized organic reactions. The carbothioamide group is introduced via nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

One of the key areas of research involving this compound is its application in coordination chemistry. The presence of sulfur in the carbothioamide group allows for strong metal-ligand interactions, making this compound a valuable ligand in the synthesis of transition metal complexes. Recent studies have explored its ability to form stable complexes with metals such as copper, nickel, and cobalt. These complexes exhibit interesting magnetic properties and catalytic activities, making them potential candidates for use in industrial catalysis and materials science.

In addition to its coordination properties, 3-chloro-5,6-dimethylpyridazine-4-carbothioamide has shown promise in biochemical applications. Researchers have investigated its ability to act as a bioisostere or mimic certain pharmacophores, which could be useful in drug design. The substitution pattern on the pyridazine ring provides a rigid framework that can be tailored to interact with specific biological targets. Preliminary studies suggest that this compound may exhibit selective binding to certain enzymes or receptors, opening up avenues for further exploration in medicinal chemistry.

The electronic properties of this compound also make it a candidate for use in organic electronics. The pyridazine ring is known for its conjugated π-system, which contributes to its electrical conductivity. The introduction of substituents like chlorine and methyl groups can modulate these electronic properties, potentially enhancing the compound's performance in applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent computational studies have provided insights into the electronic structure of this compound, paving the way for experimental validation.

Sustainability is another area where this compound has garnered attention. Researchers have explored its potential as a building block for eco-friendly materials or as a component in green chemical processes. The use of renewable resources or energy-efficient synthetic methods could further enhance its appeal in sustainable chemistry initiatives.

In conclusion, 3-chloro-5,6-dimethylpyridazine-4-carbothioamide, with CAS number 2229320-37-8, is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in coordination chemistry, biochemical research, organic electronics, and sustainable materials development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.